Cas no 66975-53-9 (Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester, (Z)-)

Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester, (Z)-, is a specialized ester compound characterized by its ethoxymethylene and oxo functional groups. The (Z)-configuration indicates a specific geometric isomerism, which may influence its reactivity and applications. This compound is primarily utilized in organic synthesis, particularly as an intermediate in the preparation of heterocyclic compounds or fine chemicals. Its structure offers versatility in reactions such as condensations or cyclizations, making it valuable in pharmaceutical and agrochemical research. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic workflows. Careful storage under inert conditions is recommended to maintain stability.

Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester, (Z)- structure

66975-53-9 structure

Product Name:Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester, (Z)-

CAS No:66975-53-9

MF:C₉H₁₄O₄

MW:186.205063343048

CID:395506

PubChem ID:5355337

Update Time:2025-06-07

Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester, (Z)-
- (Z)-2-acetyl-3-ethoxy-acrylic acid ethyl ester
- (Z)-Ethyl (Ethoxymethylene)acetoacetate
- (Z)-ethyl 2-(ethoxymethylene)-3-oxobutanoate
- 2-1-ethoxy-meth-(Z)-ylidene-3-oxo-butyric acid ethyl ester
- ethoxymethylene acetoacetate
- ethyl ethoxymethyleneacetoacetic ester
- DS-12313
- AKOS005169871
- (Z)-Ethyl2-(ethoxymethylene)-3-oxobutanoate
- SCHEMBL4197379
- ethyl 2-(ethoxymethylene)-3-oxobutanoate
- ethyl (Z)-2-(ethoxymethylene)-3-oxobutanoate
- 2-(Ethoxymethylene)-3-oxobutanoic acid ethyl ester
- Ethyl 2-Acetyl-3-ethoxyacrylate
- 66975-53-9
- CS-0008672
- 3788-94-1
- FNASCUBBFNCFQO-VURMDHGXSA-N
- 2-[1-Ethoxy-meth-(Z)-ylidene]-3-oxo-butyric acid ethyl ester
- MDL： MFCD09959866
- Inchi： 1S/C9H14O4/c1-4-12-6-8(7(3)10)9(11)13-5-2/h6H,4-5H2,1-3H3/b8-6-
- InChI Key： FNASCUBBFNCFQO-VURMDHGXSA-N
- SMILES： O(C(/C(/C(C)=O)=C\OCC)=O)CC

Computed Properties

Exact Mass: 186.08900
Monoisotopic Mass: 186.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.60000
LogP: 1.05890

Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester, (Z)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1078633-1g	ethyl (Z)-2-(ethoxymethylene)-3-oxobutanoate	66975-53-9	98%	1g	￥231.00	2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1078633-5g	ethyl (Z)-2-(ethoxymethylene)-3-oxobutanoate	66975-53-9	98%	5g	￥303.00	2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1078633-10g	ethyl (Z)-2-(ethoxymethylene)-3-oxobutanoate	66975-53-9	98%	10g	￥431.00	2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1078633-25g	ethyl (Z)-2-(ethoxymethylene)-3-oxobutanoate	66975-53-9	98%	25g	￥777.00	2024-05-04